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Compound of Interest

Compound Name: Tetrahydrofuran-D8

Cat. No.: B042787 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. Tetrahydrofuran-D8 (THF-D8),

a deuterated solvent, requires meticulous disposal procedures to mitigate risks and ensure

regulatory compliance. This guide provides essential, step-by-step information for the safe and

logistical management of THF-D8 waste.

Immediate Safety and Handling
Tetrahydrofuran-D8 is classified as a hazardous substance. It is a highly flammable liquid and

vapor that can form explosive peroxides upon exposure to air, especially after prolonged

storage.[1][2][3] Therefore, it is crucial to handle this chemical with care in a well-ventilated

area, away from heat, sparks, and open flames.[1][2][4] Personal protective equipment (PPE),

including gloves and safety goggles, should be worn at all times to avoid skin and eye contact.

[3][5][6]

Quantitative Data on Tetrahydrofuran-D8 Waste
While specific quantitative disposal limits can vary based on local and national regulations, the

following table summarizes key hazard classifications and transport information for THF-D8.
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Property Value/Classification Source

UN Number UN 2056 [1]

Hazard Class 3 (Flammable Liquid) [7]

Packing Group II [7]

Hazard Statements
H225, H302, H319, H335,

H351, EUH019
[1][2]

Waste Hazard Properties

HP 3 (Flammable), HP 4

(Irritant), HP 5 (Specific Target

Organ Toxicity), HP 6 (Acute

Toxicity), HP 7 (Carcinogenic)

[1]

Hazard Statement Key:

H225: Highly flammable liquid and vapour.[2]

H302: Harmful if swallowed.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[1][2]

H351: Suspected of causing cancer.[1][2]

EUH019: May form explosive peroxides.[1][2]

Experimental Protocol: Peroxide Testing
Given the potential for THF-D8 to form explosive peroxides, regular testing is a critical safety

measure, especially for containers that have been open for more than six months.[8]

Methodology:

Obtain Peroxide Test Strips: Use commercially available test strips designed for detecting

peroxides in organic solvents.
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Sample Collection: In a well-ventilated area, carefully open the THF-D8 container.

Testing: Dip the test strip into the solvent for the duration specified by the manufacturer's

instructions.

Result Interpretation: Compare the color change on the test strip to the provided color chart

to determine the peroxide concentration.

Action: If the test is positive for peroxides, the solvent must be disposed of immediately as

hazardous waste and should not be evaporated to dryness.[8] The container should be

labeled as potentially explosive.[3]

Disposal Workflow
The proper disposal of Tetrahydrofuran-D8 is a multi-step process that ensures the safety of

laboratory personnel and the environment. The following diagram illustrates the logical

workflow for THF-D8 disposal.
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Step-by-Step Disposal Procedures
Waste Identification and Segregation: Tetrahydrofuran-D8 must be disposed of as

hazardous waste.[1][8] It should be collected in a designated, properly labeled waste

container.[8] Do not mix it with other types of waste.[7]

Container Management: Use containers that are approved for hazardous waste.[1] The

container must be kept tightly closed at all times when not in use and stored in a cool, dry,

well-ventilated area away from ignition sources.[2][4][5][6]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

contents, including "Tetrahydrofuran-D8."[3][8]

Arranging for Disposal: Contact your institution's Environmental Health & Safety (EH&S)

department or a licensed hazardous waste disposal company to arrange for pickup and

disposal.[3][8] You are responsible for the waste from "cradle to grave," meaning you must

ensure it is transported and disposed of by a permitted facility.[9]

Spill Management:

Small Spills (<1 L): If you are trained and have the appropriate PPE, you can clean up the

spill using an absorbent material.[3][8] The contaminated material must then be disposed

of as hazardous waste.[8]

Large Spills (>1 L): Evacuate the area and contact emergency services and your

institution's EH&S department for assistance.[3][8]

Decontamination of Empty Containers: Completely emptied packages can be recycled after

proper decontamination.[1] However, handle contaminated packages in the same way as the

substance itself.[1]

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety protocols and the Safety Data Sheet (SDS) for Tetrahydrofuran-D8 for the most

detailed and up-to-date information.[1][2][4][5][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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